Cas no 1788054-90-9 (3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine)

• Product Name: 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine
• CAS No: 1788054-90-9
• MF: C₁₂H₁₄BrN₃O
• MW: 296.163061618805
• MDL: MFCD28501496
• CID: 4614298
• PubChem ID: 91933804
• Update Time: 2025-06-12

3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-amine
• AK173950
• 3-Bromo-1-tetrahydropyran-2-yl-indazol-5-amine
• 1H-Indazol-5-amine, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• P14733
• CS-0051501
• AKOS025396302
• 3-BROMO-1-(OXAN-2-YL)INDAZOL-5-AMINE
• DTXSID801198165
• 1788054-90-9
• MFCD28501496
• AS-52295
• SY099124
• SB40478

• MDL： MFCD28501496
• Inchi： 1S/C12H14BrN3O/c13-12-9-7-8(14)4-5-10(9)16(15-12)11-3-1-2-6-17-11/h4-5,7,11H,1-3,6,14H2
• InChI Key： FITFDPUUMBYADB-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2N(C2CCCCO2)N=1)N

Computed Properties

• Exact Mass: 295.03202g/mol
• Monoisotopic Mass: 295.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 476.4±45.0 °C at 760 mmHg
• Flash Point: 241.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine

Introduction to 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine (CAS No. 1788054-90-9)

3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine, a compound with the CAS number 1788054-90-9, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The molecular structure of 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine consists of a bromine atom at the 3-position of the indazole ring, a tetrahydro-2H-pyran (oxan) substituent at the 1-position, and an amino group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical research and development activities.

Recent studies have highlighted the potential of 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine has also shown potential in cancer research. A 2022 study in Cancer Research demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further clinical development. However, ongoing research is necessary to optimize its pharmacological properties and evaluate its safety profile in animal models.

The synthetic route for preparing 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine has been well-documented in the literature. A typical synthesis involves the reaction of 3-bromoindazole with oxane under appropriate conditions followed by functionalization at the 5-position to introduce the amino group. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

In conclusion, 3-Bromo-1-(oxan-2-yl)-1H-indazol-5-amine (CAS No. 1788054-90-9) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.